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molecular formula C13H23NO3 B1677801 Cyclopropanecarboxylic acid, 1-hydroxy-2,2,6,6-tetramethyl-4-piperidinyl ester CAS No. 627085-11-4

Cyclopropanecarboxylic acid, 1-hydroxy-2,2,6,6-tetramethyl-4-piperidinyl ester

Cat. No. B1677801
CAS RN: 627085-11-4
M. Wt: 241.33 g/mol
InChI Key: ZWEXEKJLDHNLLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07825134B2

Procedure details

To a stirred solution of tempol (1.72 g, 0.01 mmole), cyclopropanecarboxylic acid (0.946 g, 0.011 mmole), and DMAP (0.12, 0.001 mmole) in dichloromethane (25 ml) was added DCC (2.27 g, 0.11 mmole) and the mixture was stirred overnight at room temperature. The mixture was filtered over celite and the solution was evaporated under reduced pressure. The product was isolated by silica gel column chromatography using first hexane and then 10% ethyl acetate in hexane. Yield: 2.26 g (94.1). IR and NMR were consistent with the assigned structure.
Name
tempol
Quantity
1.72 g
Type
reactant
Reaction Step One
Name
cyclopropanecarboxylic acid
Quantity
0.946 g
Type
reactant
Reaction Step One
Name
DCC
Quantity
2.27 g
Type
reactant
Reaction Step One
Name
DMAP
Quantity
0.001 mmol
Type
catalyst
Reaction Step One
Name
dichloromethane
Quantity
25 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
( 94.1 )
Quantity
2.26 g
Type
reactant
Reaction Step Three
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
1-oxyl-4-cyclopropanecarbonyloxy-2,2,6,6-tetramethylpiperidine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:12])[N:7]([O])[C:6]([CH3:10])([CH3:9])[CH2:5][CH:4]([OH:11])[CH2:3]1.[CH:13]1([C:16](O)=[O:17])[CH2:15][CH2:14]1.C1CCC(N=C=NC2CCCCC2)CC1.C(OCC)(=[O:36])C>CN(C1C=CN=CC=1)C.ClCCl.CCCCCC>[OH:36][N:7]1[C:2]([CH3:12])([CH3:1])[CH2:3][CH:4]([O:11][C:16]([CH:13]2[CH2:15][CH2:14]2)=[O:17])[CH2:5][C:6]1([CH3:10])[CH3:9] |^1:4|

Inputs

Step One
Name
tempol
Quantity
1.72 g
Type
reactant
Smiles
CC1(CC(CC(N1[O])(C)C)O)C
Name
cyclopropanecarboxylic acid
Quantity
0.946 g
Type
reactant
Smiles
C1(CC1)C(=O)O
Name
DCC
Quantity
2.27 g
Type
reactant
Smiles
C1CCC(CC1)N=C=NC2CCCCC2
Name
DMAP
Quantity
0.001 mmol
Type
catalyst
Smiles
CN(C)C=1C=CN=CC1
Name
dichloromethane
Quantity
25 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Three
[Compound]
Name
( 94.1 )
Quantity
2.26 g
Type
reactant
Smiles
Step Four
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC
Step Five
Name
hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was filtered over celite
CUSTOM
Type
CUSTOM
Details
the solution was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The product was isolated by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
1-oxyl-4-cyclopropanecarbonyloxy-2,2,6,6-tetramethylpiperidine
Type
Smiles
ON1C(CC(CC1(C)C)OC(=O)C1CC1)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.